molecular formula C6H9NO B1347056 Pivaloyl cyanide CAS No. 42867-40-3

Pivaloyl cyanide

Cat. No.: B1347056
CAS No.: 42867-40-3
M. Wt: 111.14 g/mol
InChI Key: NPBLQPWAISGYEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pivaloyl cyanide, also known as 2,2-dimethylpropanoyl cyanide, is an organic compound with the molecular formula (CH₃)₃CCO(CN). It is a colorless liquid that is used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals and agrochemicals.

Scientific Research Applications

Pivaloyl cyanide is used in various scientific research applications, including:

    Organic Synthesis: As an intermediate in the synthesis of pharmaceuticals and agrochemicals.

    Material Science: In the preparation of polymers and other advanced materials.

    Biological Studies: As a reagent in the study of enzyme mechanisms and metabolic pathways.

    Medicinal Chemistry: In the development of new drugs and therapeutic agents.

Mechanism of Action

Target of Action

Pivaloyl cyanide is a compound that releases cyanide ions . The primary target of cyanide ions is the mitochondrial electron transport chain within cells . Specifically, cyanide ions bind to the ferric (Fe3+) ion of cytochrome oxidase, a key enzyme in the electron transport chain . This enzyme plays a crucial role in cellular respiration, a process that cells use to generate energy.

Mode of Action

The interaction of this compound with its targets leads to significant changes in cellular function. When cyanide ions bind to cytochrome oxidase, they inhibit the enzyme’s activity . This inhibition disrupts the electron transport chain, preventing cells from using oxygen to produce energy in the form of adenosine triphosphate (ATP) . This disruption can lead to a state known as ‘histotoxic hypoxia’, where cells are unable to use or take in oxygen .

Biochemical Pathways

The action of this compound affects several biochemical pathways. The most significant is the disruption of oxidative phosphorylation, a process that produces ATP in the mitochondria . This disruption leads to a decrease in ATP production, causing energy deprivation in cells . Additionally, cyanide ions can stimulate the release of biogenic amines, leading to pulmonary and coronary vasoconstriction, which can result in pulmonary edema and heart failure .

Pharmacokinetics

The pharmacokinetics of this compound involves its absorption, distribution, metabolism, and excretion (ADME). Cyanide ions are rapidly absorbed and taken up into cells . They are metabolized via the liver enzyme rhodanese, which catalyzes the reaction of cyanide with thiosulfate to form thiocyanate and sulphite . Thiocyanate is non-toxic and is excreted in the urine . The elimination half-life of cyanide is approximately 2-3 hours .

Result of Action

The molecular and cellular effects of this compound’s action are primarily due to the inhibition of cytochrome oxidase and the resulting disruption of cellular respiration . This can lead to symptoms such as rapid loss of consciousness, seizures, and in severe cases, death . Milder exposures can result in non-specific features including nausea, vomiting, headache, increased respiratory rate, hypertension, tachycardia, altered level of consciousness, and seizures .

Safety and Hazards

Pivaloyl cyanide is a hazardous substance. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye. Use of personal protective equipment and chemical impermeable gloves is advised. Ensure adequate ventilation and remove all sources of ignition .

Future Directions

Pivalic anhydride, a related compound, is shown to be an effective reagent for direct amidation of carboxylic acids with N-alkyl anilines . This suggests potential future directions for the use of Pivaloyl cyanide in similar reactions. Additionally, cyanamides, which are related to cyanides, have been discussed for their application in cycloaddition chemistry, aminocyanation reactions, as well as electrophilic cyanide-transfer agents and their unique radical and coordination chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Pivaloyl cyanide can be synthesized by reacting pivalic acid anhydride with anhydrous hydrocyanic acid in the presence of a catalyst. The reaction is typically carried out continuously in the presence of a catalyst comprising an alkali metal/copper cyanide complex, an alkaline earth metal/copper cyanide complex, or an alkali metal salt, or an alkaline earth metal salt, of an aliphatic, cycloalkylphatic, or aromatic carboxylic acid. The reaction is conducted in an inert, aprotic organic diluent, such as diphenyl ether, at temperatures between 180°C and 240°C .

Industrial Production Methods: The industrial production of this compound follows a similar method to the laboratory synthesis but on a larger scale. The continuous introduction of pivalic acid anhydride and hydrocyanic acid into a stirred suspension of the catalyst in the diluent allows for the efficient production of this compound. The crude product mixture is then separated by fractional distillation under reduced pressure to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions: Pivaloyl cyanide undergoes various types of chemical reactions, including:

    Nucleophilic Addition: The nitrile group in this compound can undergo nucleophilic addition reactions with various nucleophiles, such as amines and alcohols, to form corresponding amides and esters.

    Hydrolysis: this compound can be hydrolyzed to form pivalic acid and ammonia.

    Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions:

    Nucleophilic Addition: Reagents such as amines or alcohols, often in the presence of a base or acid catalyst.

    Hydrolysis: Acidic or basic aqueous conditions.

    Reduction: Reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Major Products Formed:

    Amides and Esters: From nucleophilic addition reactions.

    Pivalic Acid and Ammonia: From hydrolysis.

    Amines: From reduction reactions.

Comparison with Similar Compounds

    Pivalic Acid: The parent compound of pivaloyl cyanide, used in similar applications but lacks the nitrile group.

    Isobutyronitrile: Another nitrile compound with a similar structure but different reactivity and applications.

    Trimethylacetonitrile: Similar in structure but with different chemical properties and uses.

Uniqueness of this compound: this compound is unique due to the presence of both the nitrile and pivaloyl groups, which confer distinct reactivity and versatility in organic synthesis. Its ability to undergo a wide range of chemical reactions makes it a valuable intermediate in the production of various chemical products.

Properties

IUPAC Name

2,2-dimethylpropanoyl cyanide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9NO/c1-6(2,3)5(8)4-7/h1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPBLQPWAISGYEU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C(=O)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H9NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID2073516
Record name Butanenitrile, 3,3-dimethyl-2-oxo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID2073516
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

111.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

42867-40-3
Record name 3,3-Dimethyl-2-oxobutanenitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=42867-40-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Butanenitrile, 3,3-dimethyl-2-oxo-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042867403
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Butanenitrile, 3,3-dimethyl-2-oxo-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID2073516
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,3-dimethyl-2-oxobutyronitrile
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.050.872
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A mixture of 120.6 grams (1.0 mole) of pivaloyl chloride, 9.0 grams (0.1 mole) of copper (I) cyanide, 6.4 grams (0.1 gram atom) of pulverized copper and 150 ml of 2-methylglutaric acid dinitrile were treated in the course of 6 hours with 29.7 grams (1.1 moles) of hydrogen cyanide. The mixture in the meanwhile was held under nitrogen at a temperature of 90° to 110° C. Hereby there escaped hydrogen chloride and hydrogen cyanide; the hydrogen cyanide was condensed and returned. From the reaction mixture by fractional distillation under reduced pressure there were obtained 10 grams of pivaloyl chloride and 96 grams of 98% pivaloyl cyanide. The yield of pivaloyl cyanide amounted to 85% based on the pivaloyl cyanide employed. For further batches in each case there was used the residue remaining in the distillation of the previous reaction mixture. To these there were added first 120.6 grams (1.0 mole) of pivaloyl chloride and then in the course of 6 hours 29.7 grams (1.1 moles) of hydrogen cyanide. For the rest the process was as previously described. The yields of pivaloyl cyanide amounted to 86 to 88% based on the pivaloyl chloride employed.
Quantity
120.6 g
Type
reactant
Reaction Step One
Name
copper (I) cyanide
Quantity
9 g
Type
reactant
Reaction Step One
Name
copper
Quantity
6.4 g
Type
catalyst
Reaction Step One
[Compound]
Name
2-methylglutaric acid dinitrile
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
29.7 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Yield
98%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Pivaloyl cyanide
Reactant of Route 2
Pivaloyl cyanide
Reactant of Route 3
Reactant of Route 3
Pivaloyl cyanide
Reactant of Route 4
Reactant of Route 4
Pivaloyl cyanide
Reactant of Route 5
Pivaloyl cyanide
Reactant of Route 6
Pivaloyl cyanide
Customer
Q & A

Q1: What is the significance of the vibrational bands observed for pivaloyl cyanide in the infrared (IR) spectrum?

A1: The identification of the CN stretch (ν1) and the CO stretch (ν2) vibrational bands of the cyanooxomethyl radical (OCCN) at 2093 cm–1 and 1774 cm–1, respectively, provides valuable insights into the photodissociation dynamics of this compound. [] These characteristic bands, detected through time-resolved Fourier transform IR emission spectroscopy, allow researchers to study the energy distribution within the molecule following 193 nm photolysis. This understanding contributes to a deeper knowledge of photochemical reactions involving this compound and similar compounds. []

Q2: How can this compound be synthesized efficiently?

A2: A continuous process for preparing this compound involves reacting pivalic acid anhydride with anhydrous hydrocyanic acid. [] This reaction is significantly enhanced by using a catalyst system consisting of an alkali metal/copper cyanide complex, an alkaline earth metal/copper cyanide complex, or a metal salt of an aliphatic, cycloalkphatic, or aromatic carboxylic acid. [] The reaction, carried out in an inert organic diluent at temperatures between 180 and 240°C, allows for continuous distillation of the crude product, enabling efficient separation and recycling of unreacted hydrocyanic acid. []

Q3: Why is the choice of catalyst crucial in the synthesis of this compound?

A3: The selection of the catalyst plays a vital role in determining the efficiency and yield of this compound synthesis. Specifically, alkali metal/copper cyanide complexes and alkaline earth metal/copper cyanide complexes have proven to be highly effective catalysts for this reaction. [] These catalysts, optionally combined with a Lewis acid, facilitate the interaction between pivalic acid anhydride and hydrocyanic acid, leading to increased reaction rates and improved product selectivity. []

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.